Cas no 941905-95-9 (2-(2-methoxyphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide
• CAS No: 941905-95-9
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5776488
• PubChem ID: 16828126
• Update Time: 2025-10-29

2-(2-methoxyphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]acetamide
• F2384-0487
• AKOS024645154
• N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide
• 2-(2-methoxyphenoxy)-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]acetamide
• 941905-95-9
• 2-(2-methoxyphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide

• Inchi： 1S/C22H26N2O4/c1-15(2)13-24-18-10-9-17(12-16(18)8-11-22(24)26)23-21(25)14-28-20-7-5-4-6-19(20)27-3/h4-7,9-10,12,15H,8,11,13-14H2,1-3H3,(H,23,25)
• InChI Key： ICYSNESOUOZYBH-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CC(C)C)NC(COC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-(2-methoxyphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide

Professional Introduction to Compound with CAS No. 941905-95-9 and Product Name: 2-(2-methoxyphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide

Compound with the CAS number 941905-95-9 and the product name 2-(2-methoxyphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, characterized by a combination of aromatic and heterocyclic moieties, makes it a subject of intense interest for researchers exploring novel pharmacophores.

The core structure of this compound features a tetrahydroquinoline scaffold, which is well-documented for its role in various biological processes. The tetrahydroquinoline ring system is particularly noted for its presence in several bioactive natural products and pharmaceuticals. In particular, derivatives of tetrahydroquinoline have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 2-methoxyphenoxy group at the 2-position of the molecule introduces additional functionality that can modulate the pharmacokinetic and pharmacodynamic properties of the compound.

Moreover, the N-substituted acetamide moiety at the 1-position of the tetrahydroquinoline ring adds another layer of complexity to the molecule. This substitution pattern is often employed in drug design to enhance solubility, improve metabolic stability, and modulate receptor binding affinity. The N-1-(2-methylpropyl) group further contributes to the lipophilicity and overall bioavailability of the compound, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been particularly useful in understanding how this compound interacts with biological targets. For instance, preliminary simulations suggest that the tetrahydroquinoline scaffold may bind effectively to enzymes involved in cell signaling pathways relevant to cancer progression. The 2-methoxyphenoxy group has been identified as a key interaction point with certain protein receptors, potentially leading to novel therapeutic effects.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments indicate that it exhibits inhibitory activity against specific kinases associated with tumor growth and metastasis. The combination of structural elements derived from natural products and synthetic modifications has resulted in a molecule with potent biological activity. Furthermore, the metabolic stability observed in preliminary studies suggests that this compound may have an extended half-life in vivo, enhancing its therapeutic potential.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include functional group transformations such as nitration, reduction, and condensation reactions. The use of advanced catalytic systems has allowed researchers to achieve these transformations with minimal byproducts, ensuring a clean synthetic route.

As research continues, the applications of this compound are expected to expand beyond oncology. Studies are ongoing to explore its potential in treating neurological disorders and infectious diseases. The versatility of the tetrahydroquinoline scaffold allows for further derivatization, enabling researchers to tailor the molecule for specific therapeutic targets. This adaptability makes it a valuable tool for drug discovery efforts.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 2-(2-methoxyphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide exemplifies how structural innovation can lead to breakthroughs in medicine. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, compound with CAS No. 941905-95-9 and its product name 2-(2-methoxyphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide represents a promising advancement in pharmaceutical chemistry. Its complex structure and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.